Cas no 2229379-99-9 (tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate)

Tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate is a specialized bicyclic amine derivative featuring a protected azetidine ring and a cyclopropylamine moiety. Its unique structure, combining constrained ring systems with a Boc-protected amine, makes it a valuable intermediate in medicinal chemistry and drug discovery. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic manipulations, while the cyclopropyl and azetidine rings contribute to conformational rigidity, potentially improving target binding affinity. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and receptor modulators, where steric control and amine functionality are critical. Its well-defined reactivity profile allows for selective deprotection or further functionalization under mild conditions.
tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate structure
2229379-99-9 structure
Product Name:tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate
CAS No:2229379-99-9
MF:C14H24N2O2
MW:252.352563858032
CID:6174097
PubChem ID:165649839
Update Time:2025-07-01

tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate
    • 2229379-99-9
    • EN300-1894335
    • tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
    • Inchi: 1S/C14H24N2O2/c1-12(2,3)18-11(17)16-8-10(9-16)13(4-5-13)14(15)6-7-14/h10H,4-9,15H2,1-3H3
    • InChI Key: HJBXMSWJEOYGER-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1)C1(CC1)C1(CC1)N)=O

Computed Properties

  • Exact Mass: 252.183778013g/mol
  • Monoisotopic Mass: 252.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1894335-0.05g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
0.05g
$1068.0 2023-09-18
Enamine
EN300-1894335-0.1g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
0.1g
$1119.0 2023-09-18
Enamine
EN300-1894335-0.25g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
0.25g
$1170.0 2023-09-18
Enamine
EN300-1894335-0.5g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
0.5g
$1221.0 2023-09-18
Enamine
EN300-1894335-1.0g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
1g
$1272.0 2023-06-02
Enamine
EN300-1894335-2.5g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
2.5g
$2492.0 2023-09-18
Enamine
EN300-1894335-5.0g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
5g
$3687.0 2023-06-02
Enamine
EN300-1894335-10.0g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
10g
$5467.0 2023-06-02
Enamine
EN300-1894335-1g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
1g
$1272.0 2023-09-18
Enamine
EN300-1894335-5g
tert-butyl 3-[1-(1-aminocyclopropyl)cyclopropyl]azetidine-1-carboxylate
2229379-99-9
5g
$3687.0 2023-09-18

Additional information on tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate

Introduction to Tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate (CAS No. 2229379-99-9)

Tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2229379-99-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class of heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its tertiary butyl group and the presence of a cyclopropyl ring fused with an azetidine core, contribute to its intriguing chemical properties and biological relevance.

The tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate structure exhibits a high degree of complexity, which makes it a subject of interest for researchers exploring novel pharmacophores. The presence of multiple stereocenters and functional groups provides a rich scaffold for modulating its interactions with biological targets. This compound has been studied for its potential role in inhibiting specific enzymes and receptors, which are implicated in various diseases. The tertiary butyl group, for instance, can enhance lipophilicity, while the amino-substituted cyclopropyl moiety may contribute to hydrogen bonding capabilities, making this molecule a promising candidate for further biochemical investigation.

In recent years, there has been growing interest in azetidine derivatives due to their ability to mimic natural amino acids and their potential as scaffolds for drug discovery. The Tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate molecule has been explored in several preclinical studies for its potential therapeutic effects. Researchers have focused on its interaction with enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes by binding to their active sites, thereby modulating signaling pathways involved in disease progression.

The synthesis of tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl ring into the azetidine core is particularly challenging due to the strain associated with three-membered rings. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry and functional group arrangements.

One of the most compelling aspects of tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate is its potential as a lead compound for drug development. Its unique structural features make it suitable for designing analogs with enhanced potency and selectivity. Researchers are exploring various derivatives by modifying the substituents on the azetidine ring or introducing additional functional groups to improve pharmacokinetic properties. These efforts are part of a broader trend in medicinal chemistry aimed at developing drugs that are more effective and have fewer side effects.

The biological activity of tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate has been evaluated through both computational modeling and experimental assays. Computational studies have helped predict how this molecule might interact with biological targets at the molecular level, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has confirmed these predictions and provided quantitative measures of its activity. These combined approaches have been instrumental in understanding the pharmacological profile of this compound.

In conclusion, Tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate (CAS No. 2229379-99-9) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure, derived from an azetidine core with multiple functional groups, makes it a versatile scaffold for drug discovery. Ongoing research continues to uncover its potential applications in treating various diseases, particularly those involving enzymatic targets such as kinases and proteases. As synthetic methodologies improve and computational tools become more sophisticated, compounds like tert-butyl 3-1-(1-aminocyclopropyl)cyclopropylazetidine-1-carboxylate are expected to play a crucial role in the development of next-generation therapeutics.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.